cis-1,2-Dihydroxy-1,2-dihydrodibenzothiophene
Overview
Description
Cis-1,2-dihydroxy-1,2-dihydrodibenzothiophene is a member of dibenzothiophenes.
Scientific Research Applications
Metabolic Processes in Bacteria
A study on Beijerinckia species revealed the accumulation of (+)-cis-1,2-dihydroxy-1,2-dihydrodibenzothiophene during the metabolism of dibenzothiophene. This process involves the conversion of the compound into other metabolites through enzymatic reactions, highlighting the role of microbial systems in transforming organic compounds (Laborde & Gibson, 1977).
Oxidation Reactions by Enzymes
Carbazole 1,9a-dioxygenase from Pseudomonas sp. strain CA10 can catalyze diverse oxygenation reactions, including the cis dihydroxylation of polycyclic aromatic hydrocarbons, converting naphthalene and biphenyl to their respective cis-dihydroxylated forms (Nojiri et al., 1999).
Chemical Reactions of Related Compounds
Research on cis-2-alken-4-yn-1-ones, which are structurally related to cis-1,2-dihydroxy-1,2-dihydrodibenzothiophene, demonstrated their capacity to undergo furan-forming reactions, offering insights into the reactivity of similar organic structures (Casey & Strotman, 2005).
Biotransformation of Unsaturated Heterocyclic Rings
Pseudomonas putida can biotransform unsaturated heterocyclic rings, producing new cis-diol metabolites. This process includes the transformation of benzothiophene, closely related to cis-1,2-dihydroxy-1,2-dihydrodibenzothiophene, indicating the significance of bacterial systems in organic compound transformations (Boyd et al., 1993).
Photochromic Systems
The study of 1,2-Bis(benzo[b]thiophen-3-yl)ethene derivatives, which share structural features with cis-1,2-dihydroxy-1,2-dihydrodibenzothiophene, has shown their potential in developing thermally irreversible photochromic systems. These derivatives undergo reversible photocyclization, indicating their utility in material science and photochemistry applications (Uchida, Nakayama, & Irie, 1990).
properties
Product Name |
cis-1,2-Dihydroxy-1,2-dihydrodibenzothiophene |
|---|---|
Molecular Formula |
C12H10O2S |
Molecular Weight |
218.27 g/mol |
IUPAC Name |
(1R,2S)-1,2-dihydrodibenzothiophene-1,2-diol |
InChI |
InChI=1S/C12H10O2S/c13-8-5-6-10-11(12(8)14)7-3-1-2-4-9(7)15-10/h1-6,8,12-14H/t8-,12-/m0/s1 |
InChI Key |
OOOXLVUNFHBSNL-UFBFGSQYSA-N |
Isomeric SMILES |
C1=CC=C2C(=C1)C3=C(S2)C=C[C@@H]([C@@H]3O)O |
SMILES |
C1=CC=C2C(=C1)C3=C(S2)C=CC(C3O)O |
Canonical SMILES |
C1=CC=C2C(=C1)C3=C(S2)C=CC(C3O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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